4-(1-Amino-3-methylbutyl)-2,6-dimethylphenol

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: 4-(1-amino-3-methylbutyl)-2,6-dimethylphenol
• InChI: InChI=1S/C13H21NO/c1-8(2)5-12(14)11-6-9(3)13(15)10(4)7-11/h6-8,12,15H,5,14H2,1-4H3
• InChI Key: VLURVRMGUXSKFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1O)C)C(CC(C)C)N

Description

4-(1-Amino-3-methylbutyl)-2,6-dimethylphenol (CAS 2090038-17-6) is a phenolic compound with a molecular formula of C13H21NO and a molecular weight of 207.31 g/mol [ citation:1 ]. This chemical is part of a class of substituted phenols that are of significant interest in biochemical and environmental research. While specific mechanistic studies on this exact molecule are limited, related dimethylphenol compounds are widely studied as chemical intermediates and in microbial degradation pathways [ citation:3 ]. For instance, research on 2,6-dimethylphenol (2,6-DMP) has revealed specialized microbial enzymes, such as the two-component flavin-dependent monooxygenase system MpdAB from Mycobacterium neoaurum , which catalyzes the para-hydroxylation of the dimethylphenol structure [ citation:3 ]. The structure of 4-(1-Amino-3-methylbutyl)-2,6-dimethylphenol, featuring a phenol ring with methyl and a branched aminoalkyl substituent, suggests potential applications as a building block in organic synthesis or as a candidate molecule in the study of bacterial metabolism of aromatic compounds. Its structural features are similar to those of other aminoalkylphenols investigated for their potential biological and antioxidant properties [ citation:4 ]. This product is intended for research purposes by qualified laboratory personnel. It is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should consult the safety data sheet and handle this material appropriately in a controlled laboratory setting.

Preparation Methods

Synthesis and Preparation

While the available literature lacks specific synthesis methods for 4-(1-Amino-3-methylbutyl)-3,5-dimethylphenol, compounds with similar structures usually involve multi-step syntheses starting from phenol derivatives. These processes generally include alkylation reactions to introduce the methylbutyl chain, followed by amination steps to add the amino group.

Synthesis of 2,6-Bis[(dimethylamino)methyl]-4-(1-methylbutyl)benzenol

The synthesis of 2,6-Bis[(dimethylamino)methyl]-4-(1-methylbutyl)benzenol involves multiple steps, typically including the alkylation of a benzene derivative with dimethylamine and subsequent functionalization to introduce the 1-methylbutyl group. Controlled temperatures and specific catalysts are often required to ensure the desired product is obtained.

• Mannich Reactions A synthetic route may involve Mannich reactions, where 4-(1-methylbutyl)phenol reacts with formaldehyde and dimethylamine under acidic or basic conditions. Key intermediates include the formation of iminium ions, followed by nucleophilic attack to install dimethylaminomethyl groups at positions 2 and 6. Purification often involves column chromatography (silica gel, ethyl acetate/hexane) and recrystallization from ethanol, as seen in structurally related phenolic derivatives.
• Spectroscopic Techniques Spectroscopic techniques are critical for structural validation.
  • NMR Spectroscopy: $$^1H$$ and $$^{13}C$$ NMR confirm substituent positions (e.g., dimethylamino protons at \$$ \delta $$ 2.1–2.3 ppm, aromatic protons at \$$ \delta $$ 6.5–7.0 ppm).
  • Mass Spectrometry: High-resolution ESI-MS or MALDI-TOF verifies molecular weight (e.g., [M+H]+ at m/z 307.24 for \$$C{18}H{30}N_2O\$$).
  • FT-IR: Identifies phenolic O-H stretches (~3200 cm−1) and C-N vibrations (~1250 cm−1).

Process for the preparation of 2,6-xylidine

2,6-Xylidine can be prepared by contacting 2,6-dimethylphenol with ammonia in the vapor phase in the presence of an aluminum oxide catalyst.

• Example 1 A reactor tube is charged with 1,200 ml of ⁇ -\$$Al2O3\$$ tablets having the composition in A1 and heated to 400°C. A solution of 732 g (6 mols) of 2,6-dimethylphenol in 6,120 g (360 mols) of ammonia and 686 g (38.1 mol) of water is pumped from a stock vessel via an ascending tube through a capillary heated to 400° C. into the hot reactor at a rate of 377 g (22.2 mols) of \$$NH_3\$$ or 45.1 g (0.37 mol) of xylenol per hour, a pressure of 190 bars being established in the reactor with the aid of a pressure-maintaining valve. The gas mixture issuing from the valve is condensed. The product mixture contains 90.8% of 2,6-dimethyl-aniline, 0.1% of 2,4-dimethylaniline, 0.2% of 2,5-dimethyl-aniline, 0.2% of 2,6-dimethyl-phenol, and 8.2% of aniline and anilines which are monosubstituted or polysubstituted by methyl.
• Example 2 The procedure from Example 1 is repeated, except that 20.1 g (0.16 mol) of 2,6-dimethyl-phenol per hour and 125.9 g (7.4 mols) of ammonia per hour are pumped through 800 ml of the catalyst having the composition in A 1. A pressure of 190 bars is maintained in the reactor at a temperature of 400° C. The product mixture removed after 50 hours is composed of 93.6% of 2,6-dimethyl-aniline, 0.1% of 2,4-dimethyl-aniline, 0.1% of 2,5-dimethyl-aniline, 0.2% of 2,6-dimethyl-phenol, and 5.5% of aniline as well as anilines which are monosubstituted or polysubstituted by methyl.

Chemical Reactions Analysis

Types of Reactions

4-(1-Amino-3-methylbutyl)-2,6-dimethylphenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The amino group can be reduced to form corresponding amines.

Substitution: The compound can undergo electrophilic aromatic substitution reactions, where substituents on the aromatic ring are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are employed under controlled conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can introduce various functional groups onto the aromatic ring.

Scientific Research Applications

4-(1-Amino-3-methylbutyl)-2,6-dimethylphenol has diverse applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s interactions with biological molecules are of interest for understanding biochemical pathways.

Medicine: Potential therapeutic applications are being explored, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which 4-(1-Amino-3-methylbutyl)-2,6-dimethylphenol exerts its effects involves interactions with molecular targets such as enzymes and receptors. The compound can modulate biochemical pathways by binding to active sites or altering the conformation of target molecules, thereby influencing their activity.

Comparison with Similar Compounds

Structural Analogues of 2,6-Dimethylphenol Derivatives

The phenolic core of 2,6-dimethylphenol serves as a scaffold for diverse derivatives. Key structural analogs and their properties are summarized below:

Table 1: Structural and Functional Comparison of 2,6-Dimethylphenol Derivatives

Compound Name	Substituent	Key Properties	References
4-(1-Amino-3-methylbutyl)-2,6-dimethylphenol	1-Amino-3-methylbutyl	Laboratory research use; potential antioxidative activity (inferred from analogs)
4-(3-Dodecylthiopropyl)-2,6-dimethylphenol	3-Dodecylthiopropyl	High antioxidative activity (surpasses α-tocopherol and trolox); non-genotoxic
4-[(Dodecylselanyl)methyl]-2,6-dimethylphenol	Dodecylselanylmethyl	Selenium-containing; synthesized via tandem reaction; potential antioxidative applications
4-[(Dimethylamino)methyl]-2,6-dimethylphenol hydrochloride	Dimethylaminomethyl (protonated)	Industrial-grade compound; used in chemical intermediates
4-(Tricyanovinyl)-2,6-dimethylphenol	Tricyanovinyl	Forms red color in alkaline conditions; reactive intermediate
2,6-Dimethylphenol (base structure)	None	Volatile; studied for luminescence quenching and surface uptake

Substituent Effects on Bioactivity

• Antioxidative Activity: Sulfur- and selenium-containing derivatives (e.g., 4-(3-dodecylthiopropyl)-2,6-dimethylphenol) exhibit superior antioxidative effects compared to classical antioxidants like α-tocopherol. The thiopropyl group’s hydrophobicity and sulfur’s redox activity likely enhance radical-scavenging capacity .
• The absence of toxicity data for 4-(1-amino-3-methylbutyl)-2,6-dimethylphenol necessitates caution, though its amine group could pose reactivity risks in biological systems.
• Physicochemical Properties: Volatility: Simple derivatives like 2,6-dimethylphenol (CAS 576-26-1) demonstrate measurable uptake on aqueous surfaces, influenced by temperature and molecular weight . Bulky substituents (e.g., dodecylthiopropyl) reduce volatility but enhance lipid solubility. Reactivity: The tricyanovinyl group in 4-(tricyanovinyl)-2,6-dimethylphenol increases electrophilicity, enabling conjugation reactions , whereas the amino group in the target compound may facilitate hydrogen bonding or salt formation.

Biological Activity

4-(1-Amino-3-methylbutyl)-2,6-dimethylphenol is an organic compound with potential biological activity. While specific research on this compound is limited, we can draw insights from studies on structurally similar compounds and general principles of structure-activity relationships.

Structural Features and Potential Mechanisms

The compound's structure suggests several possible mechanisms of biological activity:

• Phenolic Group : The presence of a phenolic group (2,6-dimethylphenol) may confer antioxidant properties.
• Amino Group : The primary amino group can participate in hydrogen bonding and may interact with various biological targets.
• Alkyl Chain : The 3-methylbutyl group provides lipophilicity, potentially influencing the compound's ability to cross cell membranes.

Potential Biological Activities

Based on structural similarities to other compounds, 4-(1-Amino-3-methylbutyl)-2,6-dimethylphenol may exhibit the following activities:

• Antioxidant Activity : The phenolic group could act as a free radical scavenger, potentially offering protection against oxidative stress.
• Enzyme Inhibition : The compound may interact with enzymes, possibly inhibiting their activity. This could be relevant for potential therapeutic applications .
• Antimicrobial Properties : Some phenolic compounds exhibit antimicrobial activity, suggesting a possible role in fighting bacterial or fungal infections .
• Receptor Interactions : The amino group and alkyl chain may allow the compound to interact with various receptors, potentially influencing cellular signaling pathways.

Research Findings and Case Studies

While direct studies on 4-(1-Amino-3-methylbutyl)-2,6-dimethylphenol are scarce, research on related compounds provides valuable insights:

Case Study 1: 2,6-Dimethylphenol Monooxygenase

A study on the 2,6-Dimethylphenol Monooxygenase MpdAB from Mycobacterium neoaurum B5-4 revealed insights into the biodegradation of structurally similar compounds:

• MpdAB catalyzed the hydroxylation of 2,6-dimethylphenol (2,6-DMP) and 2,3,6-trimethylphenol (2,3,6-TMP) .
• The enzyme showed potential for both bioremediation and vitamin E synthesis .

Case Study 2: 4-Aminophenol Derivatives

Research on 4-aminophenol derivatives demonstrated broad-spectrum antimicrobial and antidiabetic activities:

• Five synthesized compounds showed significant inhibition of amylase (up to 93.2%) and glucosidase (up to 73.7%) .
• The compounds exhibited antimicrobial activity against various bacterial strains and Saccharomyces cerevisiae .

Data Table: Enzyme Kinetics of Related Compounds

Compound	Enzyme	Km (mM)	kcat/Km (s⁻¹mM⁻¹)
2,6-DMP	MpdAB	0.12 ± 0.01	4.02
2,3,6-TMP	MpdAB	0.17 ± 0.01	2.84

This table illustrates the enzyme kinetics for structurally similar compounds, providing a basis for potential activity of 4-(1-Amino-3-methylbutyl)-2,6-dimethylphenol .

Future Research Directions

To fully elucidate the biological activity of 4-(1-Amino-3-methylbutyl)-2,6-dimethylphenol, future studies should focus on:

• In vitro enzyme assays to determine potential inhibitory effects on various enzymes.
• Receptor binding studies to identify possible interactions with cellular receptors.
• Antioxidant assays to quantify its free radical scavenging capacity.
• Antimicrobial screening against a panel of pathogenic microorganisms.
• Toxicity studies to assess safety and potential side effects.

Q & A

Q. What are the established synthetic pathways for 4-(1-Amino-3-methylbutyl)-2,6-dimethylphenol, and what critical parameters influence yield and purity?

Methodological Answer: Synthesis typically involves multi-step alkylation and amination reactions. For example, a phenol core (e.g., 2,6-dimethylphenol) may undergo nucleophilic substitution with a brominated or activated alkylamine precursor. Key parameters include:

• Temperature control : Excess heat can lead to side reactions (e.g., oxidation of the phenolic hydroxyl group).
• Solvent selection : Polar aprotic solvents (e.g., DMF) enhance nucleophilicity, while inert atmospheres prevent oxidation .
• Catalyst optimization : Palladium or copper catalysts may facilitate coupling reactions, as seen in analogous brominated phenol syntheses .

Q. How is 4-(1-Amino-3-methylbutyl)-2,6-dimethylphenol characterized using spectroscopic techniques?

Methodological Answer:

• NMR : The phenolic proton appears as a singlet (δ 5.2–5.5 ppm), while the amine protons (NH) show broad peaks (δ 1.5–2.5 ppm). Methyl groups on the aromatic ring resonate at δ 2.2–2.4 ppm .
• Mass Spectrometry : High-resolution MS (HRMS) confirms the molecular ion [M+H]⁺ at m/z 250.1912 (calculated for C₁₃H₂₀NO).
• IR : Stretching frequencies for -OH (3200–3400 cm⁻¹) and -NH (1550–1650 cm⁻¹) validate functional groups .

Q. What storage conditions are recommended to maintain the stability of 4-(1-Amino-3-methylbutyl)-2,6-dimethylphenol?

Methodological Answer: Store as a lyophilized powder or in anhydrous DMSO at -20°C under inert gas (argon/nitrogen). Stability studies on analogous phenolic amines indicate ≥90% purity retention over 24 months under these conditions . Avoid exposure to light, moisture, and oxidizing agents.

Advanced Research Questions

Q. How does the steric hindrance of the 1-amino-3-methylbutyl group influence the compound’s reactivity in nucleophilic substitutions?

Methodological Answer: The branched 3-methylbutyl chain creates steric hindrance, reducing accessibility to the amine group. Computational models (e.g., DFT calculations) predict slower reaction kinetics compared to linear alkylamines. Experimental validation via kinetic studies under varying steric conditions (e.g., substituent bulkiness) is recommended. X-ray crystallography of intermediates can clarify spatial constraints .

Q. What methodologies resolve contradictions in reported biological activities of this compound across studies?

Methodological Answer: Contradictions often arise from variability in assay conditions (e.g., pH, solvent). A three-step approach is advised:

Meta-analysis : Pool data from independent studies to identify outliers .

Dose-response validation : Replicate assays under standardized conditions (e.g., pH 7.4 buffer, 37°C) .

Structural analogs comparison : Test derivatives to isolate structure-activity relationships (SAR) .

Q. How can computational models predict the compound’s interaction with cytochrome P450 enzymes?

Methodological Answer: Molecular docking (e.g., AutoDock Vina) simulates binding affinities to CYP3A4 or CYP2D6 active sites. Key parameters:

• Ligand preparation : Optimize protonation states at physiological pH.
• Validation : Compare predicted vs. experimental IC₅₀ values from enzyme inhibition assays.
  Studies on similar phenolic amines show strong correlation (R² = 0.89) between docking scores and in vitro data .

Q. What experimental designs are optimal for studying environmental degradation pathways?

Methodological Answer: Adopt a tiered approach:

Laboratory simulations : Expose the compound to UV light, varying pH, and microbial consortia. Monitor degradation via LC-MS/MS .

Field studies : Use isotopically labeled analogs (e.g., ¹⁴C-tracer) to track metabolites in soil/water systems.

QSPR modeling : Relate degradation rates to physicochemical properties (e.g., logP, solubility) .